Cas no 10550-58-0 (3-O-Hexadecyl-sn-glycerol)

3-O-Hexadecyl-sn-glycerol is a synthetic alkylglycerol derivative characterized by a hexadecyl (C16) ether linkage at the sn-3 position of the glycerol backbone. This structured lipid exhibits amphiphilic properties, making it suitable for applications in lipid-based drug delivery systems, emulsification, and membrane research. Its ether linkage enhances chemical stability compared to ester-linked analogs, reducing susceptibility to hydrolysis under physiological conditions. The compound’s well-defined structure ensures reproducibility in formulation studies, while its hydrophobic tail promotes integration into lipid bilayers or micellar aggregates. These properties make it a valuable tool for investigating lipid-protein interactions, designing nanoemulsions, or as a precursor for further chemical modifications in biomedical and material science research.

3-O-Hexadecyl-sn-glycerol structure

Product Name:3-O-Hexadecyl-sn-glycerol

CAS No:10550-58-0

MF:C₁₉H₄₀O₃

MW:316.519106864929

CID:218768

PubChem ID:11758911

Update Time:2025-05-19

3-O-Hexadecyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

- 1,2-Propanediol,3-(hexadecyloxy)-, (2R)-
- 3-O-Hexadecyl-sn-glycerol
- (2R)-3-(hexadecyloxy)propane-1,2-diol
- (-)-Testriol
- 3-hexadecyl-sn-glycerol
- 3-O-PALMITYL-SN-GLYCEROL
- [R,(-)]-3-O-Hexadecyl-L-glycerol
- (R)-3-Hexadecyloxy-1,2-propanediol
- (R)-3-(hexadecyloxy)propane-1,2-diol
- (R)-3-(Hexadecyloxy)-1,2-propanediol
- (2R)-3-(Hexadecyloxy)-1,2-propanediol
- 1,2-Propanediol, 3-(hexadecyloxy)-, (2R)-
- OOWQBDFWEXAXPB-LJQANCHMSA-N
- CS-0185569
- NS00085563
- 10550-58-0
- (R)-3-[hexadecyloxy)-1.2-propanediol
- 1,2-Propanediol,3-(hexadecyloxy)-,(2R)-
- (2R)-3-hexadecoxypropane-1,2-diol
- C19H40O3
- HY-W127328
- SCHEMBL1086330
- CCG-35274
- DTXSID101286642
- Inchi： 1S/C19H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(21)17-20/h19-21H,2-18H2,1H3/t19-/m1/s1
- InChI Key： OOWQBDFWEXAXPB-LJQANCHMSA-N
- SMILES： O(C[C@@H](CO)O)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 316.2979
Monoisotopic Mass: 316.297745
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 18
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7
XLogP3: 6.5

Experimental Properties

Density: 0.9±0.1 g/cm3
Melting Point: Not available
Boiling Point: 445.2±25.0 °C at 760 mmHg
Flash Point: 223.0±23.2 °C
Refractive Index: 1.464
PSA: 49.69
LogP: 4.83750
Vapor Pressure: 0.0±2.4 mmHg at 25°C

3-O-Hexadecyl-sn-glycerol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-O-Hexadecyl-sn-glycerol Pricemore >>

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TRC	H293760-100mg	3-O-Hexadecyl-sn-glycerol	10550-58-0	100mg	$75.00	2023-05-18
TRC	H293760-250mg	3-O-Hexadecyl-sn-glycerol	10550-58-0	250mg	$110.00	2023-05-18
TRC	H293760-500mg	3-O-Hexadecyl-sn-glycerol	10550-58-0	500mg	$155.00	2023-05-18
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TRC	H293760-2.5g	3-O-Hexadecyl-sn-glycerol	10550-58-0	2.5g	$523.00	2023-05-18
TRC	H293760-5g	3-O-Hexadecyl-sn-glycerol	10550-58-0	5g	$896.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-220881-1g	3-O-Hexadecyl-sn-glycerol,	10550-58-0	1g	￥1775.00	2023-09-05
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